Cas no 58130-93-1 (3,4-epithiobutanenitrile)

• Product Name: 3,4-epithiobutanenitrile
• CAS No: 58130-93-1
• MF: C₄H₅NS
• MW: 99.1541993618011
• CID: 948067
• PubChem ID: 148821
• Update Time: 2025-04-19

3,4-epithiobutanenitrile Chemical and Physical Properties

Names and Identifiers

• 3,4-epithiobutanenitrile
• 2-(thiiran-2-yl)acetonitrile
• 1-Cyano-2,3-epithiopropane
• Thiiraneacetonitrile
• CHEBI:183064
• 58130-93-1
• 76786-80-6
• Thiirane-2-acetonitrile
• Thiiraneacetonitrile, 9CI
• (Cyanomethyl)thiirane
• BKIZJNMVTRYGSW-UHFFFAOYSA-N
• (Thiiran-2-yl)acetonitrile
• Thiiraneacetonitrile, (+-)-
• (+-)-Thiiraneacetonitrile
• DTXSID20973702
• DB-252057

• Inchi： 1S/C4H5NS/c5-2-1-4-3-6-4/h4H,1,3H2
• InChI Key： BKIZJNMVTRYGSW-UHFFFAOYSA-N
• SMILES： S1CC1CC#N

Computed Properties

• Exact Mass: 99.01435
• Monoisotopic Mass: 99.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.184g/cm3
• Boiling Point: 242.6ºC at 760 mmHg
• Flash Point: 100.5ºC
• Refractive Index: 1.549
• PSA: 23.79
• LogP: 1.01548

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiiranes Epithionitriles